Cas no 59516-97-1 (3-(2-bromoethoxy)benzoic acid)

• Product Name: 3-(2-bromoethoxy)benzoic acid
• CAS No: 59516-97-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 4055317
• PubChem ID: 12260341
• Update Time: 2025-10-29

3-(2-bromoethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-bromoethoxy)-
• 3-(2-bromoethoxy)benzoic acid
• AKOS004118235
• 59516-97-1
• DTXSID301307066

• Inchi： 1S/C9H9BrO3/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6H,4-5H2,(H,11,12)
• InChI Key： VKCKDYWNJRWFOQ-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(2-bromoethoxy)benzoic acid

Recent Advances in the Study of 3-(2-bromoethoxy)benzoic acid (CAS: 59516-97-1) in Chemical Biology and Pharmaceutical Research

3-(2-bromoethoxy)benzoic acid (CAS: 59516-97-1) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. The presence of the bromoethoxy moiety enhances its reactivity, making it a valuable building block for further chemical modifications.

One of the most notable advancements in the study of 3-(2-bromoethoxy)benzoic acid is its role in the synthesis of small-molecule inhibitors. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of kinase inhibitors, which showed promising activity against certain cancer cell lines. The study highlighted the compound's ability to act as a scaffold for introducing pharmacophoric groups, thereby optimizing binding affinity and selectivity.

In addition to its applications in drug discovery, 3-(2-bromoethoxy)benzoic acid has also been investigated for its potential in chemical biology. Recent research has explored its use as a probe for studying protein-ligand interactions. The bromine atom in the molecule allows for facile incorporation into more complex structures via cross-coupling reactions, enabling the development of fluorescent or affinity-based probes. These probes have been instrumental in elucidating the mechanisms of action of various biological targets, providing insights that could guide the design of next-generation therapeutics.

The safety and pharmacokinetic properties of 3-(2-bromoethoxy)benzoic acid have also been a focus of recent investigations. A 2022 study in Toxicology Reports evaluated its toxicity profile in vitro and in vivo, revealing low cytotoxicity at therapeutic concentrations. However, the study also emphasized the need for further optimization to improve its metabolic stability and bioavailability. These findings underscore the importance of continued research to fully harness the potential of this compound in pharmaceutical applications.

Looking ahead, the versatility of 3-(2-bromoethoxy)benzoic acid positions it as a valuable tool in both academic and industrial research. Ongoing studies are exploring its use in the development of targeted drug delivery systems, where its chemical properties could facilitate the conjugation of therapeutic agents to carrier molecules. Furthermore, advancements in synthetic methodologies are expected to expand the scope of its applications, enabling the creation of more complex and effective bioactive compounds. As research progresses, this compound is likely to play an increasingly prominent role in the discovery and development of new medicines.